Cas no 2098070-88-1 (2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2098070-88-1
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 5042589
• Update Time: 2025-05-19

2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide
• 2-(3-thiophen-3-ylpyrazol-1-yl)ethanimidamide
• 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide

• Inchi： 1S/C9H10N4S/c10-9(11)5-13-3-1-8(12-13)7-2-4-14-6-7/h1-4,6H,5H2,(H3,10,11)
• InChI Key： RBKVTPLMZWNSII-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CN(CC(=N)N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9

Additional information on 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide

Introduction to 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2098070-88-1)

2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide, identified by its CAS number 2098070-88-1, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of heterocyclic scaffolds, specifically thiophene and pyrazole, which are well-documented for their broad spectrum of biological activities. The presence of an acetimidamide functional group further enhances its potential as a pharmacophore, making it a promising candidate for drug discovery and development.

The compound's unique structural features position it as a versatile building block for the synthesis of novel therapeutic agents. The thiophene ring, known for its stability and ability to interact with biological targets, is coupled with a pyrazole moiety, which is frequently employed in medicinal chemistry due to its role in modulating enzyme activity and receptor binding. The acetimidamide moiety adds an additional layer of complexity, offering opportunities for selective interactions with biological systems.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways, particularly those involving cytokine signaling and immune response modulation. 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide has emerged as a compound of interest in this context. Studies have demonstrated its potential to interact with various enzymes and receptors involved in inflammation, suggesting its utility in the development of anti-inflammatory agents. The pyrazole moiety, in particular, has been shown to exhibit inhibitory effects on several key enzymes such as COX-2 and LOX, which are central to the inflammatory cascade.

Moreover, the thiophene ring in 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide contributes to its binding affinity towards certain protein targets. Thiophene-based compounds have been widely studied for their ability to interact with transcription factors and other regulatory proteins involved in cellular processes. This interaction can lead to altered gene expression patterns, which may be exploited for therapeutic purposes. For instance, modulation of nuclear factor kappa B (NFκB) activity by thiophene derivatives has been reported, highlighting the potential of this class of compounds in managing inflammatory diseases.

The acetimidamide functional group is another critical feature that enhances the pharmacological profile of 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide. Acetimidamides have been explored for their ability to act as protease inhibitors and kinase modulators. Their unique chemical structure allows them to form stable hydrogen bonds and hydrophobic interactions with target proteins, leading to potent inhibition. This makes them particularly attractive for the development of drugs targeting diseases such as cancer and neurodegenerative disorders, where aberrant protein activity plays a significant role.

Recent advances in computational chemistry have further facilitated the exploration of 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide's potential applications. Molecular docking studies have been conducted to predict its binding affinity to various biological targets, including enzymes and receptors implicated in inflammation and cancer. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

In vitro experiments have also been instrumental in evaluating the biological activity of 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide. Initial studies have shown promising results in terms of anti-inflammatory effects, with the compound demonstrating the ability to reduce pro-inflammatory cytokine production in cell culture models. Additionally, preliminary toxicity assays have indicated that the compound exhibits low cytotoxicity at therapeutic concentrations, suggesting its potential for safe clinical application.

The synthesis of 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the coupling of thiophene derivatives with pyrazole intermediates followed by functionalization with an acetimidamide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

The integration of traditional synthetic techniques with modern technologies such as flow chemistry has further enhanced the accessibility of 2-(3-(Thiophen-3-yl)-1H-pyrazol-1-yl)acetimidamide for research purposes. Flow chemistry allows for precise control over reaction conditions, leading to improved reproducibility and scalability. This approach has been particularly beneficial in producing complex molecules like 2-(3-(Thiophen-3-y l)-1H-pyrazol -1 - yl)acet imid amide efficiently.

The pharmacokinetic properties of 2-(3-(Thiophen - 3 - yl ) - 1 H - py raz ol - 1 - yl ) acet imid amide are also under investigation to ensure its suitability for clinical use. Studies are focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are crucial for optimizing dosing regimens and predicting potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize metabolites and identify any drug-drug interactions.

Looking ahead, the future prospects for 2-(3-(Thiophen - 3 - yl ) - 1 H - py raz ol - 1 - yl ) acet imid amide are promising. Ongoing research aims to explore its efficacy in animal models of inflammation and cancer before transitioning to human clinical trials. Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this compound towards therapeutic application.

In conclusion,2-(3((Thiophen - 3 - yl ) - 1 H - py raz ol - 1 - yl )acet imid amide (CAS No . 2098070 . 88 . 1 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities . Its potential as an anti-inflammatory agent , coupled with its favorable pharmacokinetic properties , positions it as a valuable candidate for further development . As research continues , this compound is expected to contribute substantially to the field of medicinal chemistry .